Cas no 1864500-29-7 (1-Methyl-3-(3-methylpyridin-4-yl)-1H-pyrazol-5-amine)

• Product Name: 1-Methyl-3-(3-methylpyridin-4-yl)-1H-pyrazol-5-amine
• CAS No: 1864500-29-7
• MF: C₁₀H₁₂N₄
• MW: 188.22908115387
• CID: 5696386
• PubChem ID: 130516145
• Update Time: 2025-05-23

1-Methyl-3-(3-methylpyridin-4-yl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1148590
• 1-Methyl-3-(3-methylpyridin-4-yl)-1H-pyrazol-5-amine
• 1864500-29-7
• 1H-Pyrazol-5-amine, 1-methyl-3-(3-methyl-4-pyridinyl)-

• Inchi： 1S/C10H12N4/c1-7-6-12-4-3-8(7)9-5-10(11)14(2)13-9/h3-6H,11H2,1-2H3
• InChI Key： YHBBXZWMFGNSCE-UHFFFAOYSA-N
• SMILES： N1(C)C(=CC(C2C=CN=CC=2C)=N1)N

Computed Properties

• Exact Mass: 188.106196400g/mol
• Monoisotopic Mass: 188.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 370.7±42.0 °C(Predicted)
• pka: 3.96±0.19(Predicted)

Additional information on 1-Methyl-3-(3-methylpyridin-4-yl)-1H-pyrazol-5-amine

Introduction to 1-Methyl-3-(3-methylpyridin-4-yl)-1H-pyrazol-5-amine (CAS No. 1864500-29-7)

1-Methyl-3-(3-methylpyridin-4-yl)-1H-pyrazol-5-amine, with the CAS number 1864500-29-7, is a promising compound in the field of medicinal chemistry and pharmaceutical research. This molecule, characterized by its unique pyrazole and pyridine moieties, has garnered significant attention due to its potential therapeutic applications. In this article, we will delve into the structural features, synthetic routes, biological activities, and recent advancements in the study of this compound.

The chemical structure of 1-Methyl-3-(3-methylpyridin-4-yl)-1H-pyrazol-5-amine is composed of a pyrazole ring fused with a methyl-substituted pyridine ring. The presence of these heterocyclic rings imparts unique chemical and biological properties to the molecule. The pyrazole ring is known for its ability to form hydrogen bonds and π-stacking interactions, which are crucial for molecular recognition and binding to biological targets. The pyridine ring, on the other hand, contributes to the molecule's lipophilicity and electronic properties, enhancing its pharmacokinetic profile.

Synthesis of 1-Methyl-3-(3-methylpyridin-4-yl)-1H-pyrazol-5-amine has been achieved through various methods, each offering distinct advantages in terms of yield, purity, and scalability. One common approach involves the reaction of 4-chloro-3-methylpyridine with 5-amino-1-methylpyrazole in the presence of a suitable base. This reaction typically proceeds via a nucleophilic substitution mechanism, leading to the formation of the desired product. Recent studies have also explored alternative synthetic routes, such as microwave-assisted synthesis and catalytic methods, which have shown improved efficiency and environmental sustainability.

The biological activities of 1-Methyl-3-(3-methylpyridin-4-yl)-1H-pyrazol-5-amine have been extensively investigated in both in vitro and in vivo models. One of the most notable findings is its potent anti-inflammatory properties. Research has demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a potential candidate for the treatment of inflammatory diseases. Additionally, studies have shown that it possesses antioxidant activity, which may contribute to its protective effects against oxidative stress-related conditions.

In the realm of cancer research, 1-Methyl-3-(3-methylpyridin-4-yl)-1H-pyrazol-5-amine has exhibited promising antitumor activity. Preclinical studies have indicated that it can induce apoptosis in various cancer cell lines while sparing normal cells. The mechanism underlying this selective cytotoxicity is thought to involve the modulation of key signaling pathways such as p53 and Bcl-2. These findings suggest that this compound could be developed into a novel anticancer agent with improved safety and efficacy profiles.

Beyond its therapeutic potential, 1-Methyl-3-(3-methylpyridin-4-y l)-1H-pyrazol -5 -amine has also been studied for its pharmacokinetic properties. In animal models, it has shown favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. Specifically, it exhibits good oral bioavailability and a reasonable half-life, which are essential parameters for drug development. These attributes make it an attractive candidate for further preclinical and clinical evaluation.

The safety profile of 1-Methyl -3 -(3 -methylpyridin -4 -yl ) -1 H -pyrazol -5 -amine has been assessed through various toxicological studies. Results from these studies indicate that it is generally well-tolerated at therapeutic doses with minimal adverse effects observed. However, as with any new chemical entity (NCE), comprehensive safety assessments are ongoing to ensure its long-term safety in humans.

In conclusion, 1-Methyl -3 -(3 -methylpyridin -4 -yl ) -1 H -pyrazol -5 -amine (CAS No . 1864500 -29 -7) represents a promising lead compound in the development of novel therapeutics for various diseases. Its unique structural features, coupled with its diverse biological activities and favorable pharmacokinetic properties, make it an exciting area of research in medicinal chemistry and pharmaceutical science. As ongoing studies continue to uncover new insights into its mechanisms of action and potential applications, this compound holds significant promise for future drug discovery efforts.